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An In-depth Comparison of Energy Efficiency: R-134a vs. Propane (R-290)

In the quest for more environmentally friendly and efficient refrigeration technologies, the

comparison between traditional hydrofluorocarbon (HFC) refrigerants and natural alternatives

has become a focal point for researchers. This guide provides a detailed, data-driven

comparison of the energy efficiency of R-134a, a widely used HFC, and R-290 (propane), a

natural hydrocarbon refrigerant. The analysis is supported by experimental data and detailed

methodologies to offer a comprehensive resource for scientists and professionals in the field.

Thermodynamic Properties: A Foundational
Comparison
The energy efficiency of a refrigerant is fundamentally linked to its thermodynamic properties.

Propane (R-290) generally exhibits favorable thermodynamic characteristics compared to R-

134a, such as a high latent heat of vaporization, which means it can absorb more heat per unit

mass.[1] R-290 is a natural hydrocarbon refrigerant that can be obtained directly from liquefied

petroleum gas.[2] In contrast, R-134a is a haloalkane refrigerant.[3]

One of the most significant differences lies in their environmental impact. R-134a has a Global

Warming Potential (GWP) of 1430, while R-290 has a GWP of just 3.[1][4][5] Both refrigerants

have an Ozone Depletion Potential (ODP) of zero.[2][6] Due to its high GWP, R-134a is being

phased out in many applications in favor of more sustainable options like R-290.[4]
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Table 1: Comparison of Thermodynamic and Physical Properties of R-134a and R-290

Property R-134a R-290 (Propane) Source(s)

Chemical Formula CH₂FCF₃ C₃H₈

Molecular Weight (

g/mol )
102.03 44.1

Boiling Point at 1 atm

(°C)
-26.3 -42.1

Critical Temperature

(°C)
101.08 96.7 [7]

Critical Pressure (kPa) 4060.3 4250 [8]

Latent Heat of

Vaporization at Boiling

Point (kJ/kg)

~217 ~425 [1]

Global Warming

Potential (GWP, 100-

year)

1430 3 [1][4]

Ozone Depletion

Potential (ODP)
0 0 [2][6]

Flammability

Classification
Non-flammable

A3 (Highly

Flammable)
[3][9]

Experimental Performance and Energy Efficiency
Experimental studies consistently demonstrate that R-290 can offer superior or comparable

energy efficiency to R-134a in various refrigeration and heat pump applications. The Coefficient

of Performance (COP), which is the ratio of cooling or heating provided to the work input, is a

key metric for comparison.

In many cases, systems using R-290 exhibit a higher COP and, consequently, lower energy

consumption.[5] For instance, in domestic refrigerators, replacing R-134a with a hydrocarbon

mixture of R-290 and R-600a resulted in an 11.1% reduction in energy consumption and a
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3.25-3.6% higher COP.[10] Another study found that using a mixture of R-290 and R-600a in a

household refrigerator saved 4.4% on energy consumption compared to R-134a.[11]

However, the performance can be dependent on the ambient operating temperature. One study

on heat pump water heaters found that R-290 achieved a 10% improvement in COP at ambient

temperatures above 20°C.[7][12][13][14] But at 10°C, R-134a had a 12% higher COP.[7][14]

The amount of refrigerant charge is also a critical factor. The optimal charge for R-290 is

significantly lower than for R-134a, often around 43-50% of the R-134a charge for a similar

system.[15] This is advantageous in reducing the potential flammability risk associated with

propane.[15]

Table 2: Summary of Experimental Performance Comparison
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Performance
Metric

R-134a System R-290 System
Experimental
Conditions

Source(s)

Coefficient of

Performance

(COP)

Lower 10% higher

Heat pump water

heater, ambient

temperature >

20°C

[7][12][13]

12% higher Lower

Heat pump water

heater, ambient

temperature at

10°C

[7][14]

Lower 3.25-3.6% higher

Domestic

refrigerator with

R-290/R-600a

mixture

Energy

Consumption
Higher 11.1% lower

Domestic

refrigerator with

R-290/R-600a

mixture

[10]

Refrigerant

Charge
100% 43-50%

Cold storage air

conditioning

system

[15]

Cooling Capacity
56% lower than

R-410A

Higher than R-

134a

Vapor

compression

system,

condensing temp

55°C

[16]

Compressor

Power Input

27% lower than

R-290
Higher

Vapor

compression

system,

condensing temp

55°C

[16]

Discharge

Temperature

Higher 8.5 to 13.4 K

lower

Domestic

refrigerator with

[10]
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R-290/R-600a

mixture

Experimental Protocols
To ensure accurate and reproducible comparisons between refrigerants, a standardized

experimental methodology is crucial. The following describes a typical protocol for evaluating

refrigerant performance in a vapor-compression refrigeration system.

1. Experimental Setup: A vapor-compression refrigeration test rig is typically used.[17] This

setup consists of a hermetically sealed compressor, a condenser (air-cooled or water-cooled),

a thermostatic expansion valve, and an evaporator.[18] The system is instrumented with

sensors to measure temperature, pressure, and refrigerant mass flow rate at various points in

the cycle.[19] A wattmeter is used to measure the power consumption of the compressor.[20]

2. Refrigerant Charging and Procedure:

The system is first evacuated to remove any air and moisture.

The refrigerant (either R-134a or R-290) is charged into the system. The optimal charge

amount for each refrigerant is determined experimentally to ensure fair comparison.

The compressor is started, and the system is allowed to reach a steady state.

Data, including temperatures and pressures at the inlet and outlet of each component,

refrigerant mass flow rate, and compressor power consumption, are recorded at regular

intervals.[18]

3. Data Analysis:

Cooling Capacity (Qe): Calculated based on the refrigerant mass flow rate and the change in

enthalpy across the evaporator.

Compressor Work (Wc): Measured directly by the wattmeter.

Coefficient of Performance (COP): Calculated as the ratio of the cooling capacity to the

compressor work (COP = Qe / Wc).
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This process is repeated under various operating conditions, such as different ambient

temperatures and evaporating temperatures, to obtain a comprehensive performance

comparison.[10][16][21]

Visualizations
The following diagrams illustrate the fundamental processes and workflows involved in

refrigerant performance testing.

Vapor-Compression Refrigeration Cycle

Compressor

Condenser

High-Pressure, Superheated Vapor

Expansion ValveHigh-Pressure, Saturated Liquid

EvaporatorLow-Pressure, Liquid-Vapor Mixture

Low-Pressure, Saturated Vapor

Click to download full resolution via product page

Caption: A diagram of the vapor-compression refrigeration cycle.
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Experimental Workflow for Refrigerant Comparison

Start

Assemble & Instrument Test Rig
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Click to download full resolution via product page

Caption: A typical workflow for comparing refrigerant performance.
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Conclusion
The transition from high-GWP refrigerants like R-134a to more environmentally benign

alternatives is imperative. Propane (R-290) emerges as a strong candidate, not only for its

negligible GWP but also for its potential to enhance energy efficiency in many applications.[2]

[5] Experimental evidence suggests that R-290 can lead to a higher Coefficient of Performance

and lower energy consumption compared to R-134a, particularly at moderate to high ambient

temperatures.[7][12][13][14]

The primary drawback of R-290 is its high flammability.[4][9] However, this risk can be

effectively managed through careful system design, adherence to safety standards, and the

use of a significantly reduced refrigerant charge.[5][15] As technology advances and safety

protocols become more robust, the adoption of R-290 is expected to grow, offering a

sustainable and energy-efficient solution for future refrigeration and air conditioning systems.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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